Cas no 321431-27-0 (1-(2,4-DICHLOROBENZYL)-4,6-DIMETHYL-3-(PHENYLSULFONYL)-2(1H)-PYRIDINONE)

• Product Name: 1-(2,4-DICHLOROBENZYL)-4,6-DIMETHYL-3-(PHENYLSULFONYL)-2(1H)-PYRIDINONE
• CAS No: 321431-27-0
• MF: C₂₀H₁₇Cl₂NO₃S
• MW: 422.324882268906
• CID: 5270533
• Update Time: 2026-03-09

1-(2,4-DICHLOROBENZYL)-4,6-DIMETHYL-3-(PHENYLSULFONYL)-2(1H)-PYRIDINONE Chemical and Physical Properties

Names and Identifiers

• 1-(2,4-DICHLOROBENZYL)-4,6-DIMETHYL-3-(PHENYLSULFONYL)-2(1H)-PYRIDINONE
• 3-(benzenesulfonyl)-1-[(2,4-dichlorophenyl)methyl]-4,6-dimethyl-1,2-dihydropyridin-2-one
• 2(1H)-Pyridinone, 1-[(2,4-dichlorophenyl)methyl]-4,6-dimethyl-3-(phenylsulfonyl)-

• Inchi： 1S/C20H17Cl2NO3S/c1-13-10-14(2)23(12-15-8-9-16(21)11-18(15)22)20(24)19(13)27(25,26)17-6-4-3-5-7-17/h3-11H,12H2,1-2H3
• InChI Key： HDZUSZZQDJTLGH-UHFFFAOYSA-N
• SMILES： C1(=O)N(CC2=CC=C(Cl)C=C2Cl)C(C)=CC(C)=C1S(C1=CC=CC=C1)(=O)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonyl compounds

Additional information on 1-(2,4-DICHLOROBENZYL)-4,6-DIMETHYL-3-(PHENYLSULFONYL)-2(1H)-PYRIDINONE

1-(2,4-DICHLOROBENZYL)-4,6-DIMETHYL-3-(PHENYLSULFONYL)-2(1H)-PYRIDINONE (CAS 321431-27-0): A Comprehensive Overview

The 1-(2,4-Dichlorobenzyl)-4,6-dimethyl-3-(phenylsulfonyl)-2(1H)-pyridinone (CAS 321431-27-0) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound, often referred to by its systematic name or CAS number, belongs to the class of sulfonylated pyridinones, which are known for their versatile applications in medicinal chemistry and crop protection. In this article, we delve into the properties, synthesis, applications, and market trends of this intriguing molecule, while addressing some of the most frequently asked questions by researchers and industry professionals.

One of the key structural features of 1-(2,4-Dichlorobenzyl)-4,6-dimethyl-3-(phenylsulfonyl)-2(1H)-pyridinone is the presence of a 2,4-dichlorobenzyl moiety, which is often associated with enhanced biological activity. The phenylsulfonyl group further contributes to the compound's unique reactivity and potential as a building block in drug discovery. Researchers have explored its role as an intermediate in the synthesis of more complex molecules, particularly those targeting enzyme inhibition and receptor modulation.

Recent studies have highlighted the potential of CAS 321431-27-0 in the development of novel therapeutic agents. Its structural framework aligns with current trends in small molecule drug discovery, where researchers are increasingly focusing on compounds with improved selectivity and reduced off-target effects. The 4,6-dimethyl substitution on the pyridinone ring has been shown to influence the compound's pharmacokinetic properties, making it a subject of interest in ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) studies.

In addition to its pharmaceutical applications, 1-(2,4-Dichlorobenzyl)-4,6-dimethyl-3-(phenylsulfonyl)-2(1H)-pyridinone has found utility in agrochemical research. The 2,4-dichlorobenzyl group is a common motif in herbicides and fungicides, and researchers are investigating its potential in next-generation crop protection products. With the growing demand for sustainable agriculture, this compound's role in developing eco-friendly pesticides is a hot topic among industry experts.

The synthesis of CAS 321431-27-0 typically involves multi-step organic reactions, including sulfonylation and alkylation processes. Recent advancements in green chemistry have led to more efficient and environmentally friendly synthetic routes, reducing the use of hazardous reagents and minimizing waste. These innovations align with the broader industry shift toward sustainable chemical manufacturing, a trend that resonates with both researchers and regulatory bodies.

Market analysts have noted a steady increase in the demand for 1-(2,4-Dichlorobenzyl)-4,6-dimethyl-3-(phenylsulfonyl)-2(1H)-pyridinone, driven by its expanding applications in drug discovery and agrochemicals. The compound's patent landscape is also evolving, with several pharmaceutical and agrochemical companies filing patents related to its derivatives and formulations. This intellectual property activity underscores the compound's commercial potential and its role in driving innovation in these sectors.

For researchers working with CAS 321431-27-0, understanding its physicochemical properties is crucial. The compound exhibits moderate solubility in organic solvents, which influences its formulation and delivery in both pharmaceutical and agrochemical contexts. Its stability under various conditions has also been a focus of recent studies, particularly in the context of formulation development and storage stability.

Looking ahead, the future of 1-(2,4-Dichlorobenzyl)-4,6-dimethyl-3-(phenylsulfonyl)-2(1H)-pyridinone appears promising. As the pharmaceutical industry continues to explore new targets and mechanisms of action, this compound's unique structural features position it as a valuable scaffold for drug development. Similarly, in agrochemicals, its potential contributions to precision agriculture and integrated pest management systems are areas of active investigation.

In conclusion, 1-(2,4-Dichlorobenzyl)-4,6-dimethyl-3-(phenylsulfonyl)-2(1H)-pyridinone (CAS 321431-27-0) represents a fascinating case study in the intersection of chemistry, biology, and materials science. Its diverse applications, from drug discovery to crop protection, highlight the importance of continued research into this and related compounds. As scientific understanding advances and new technologies emerge, we can expect to see even more innovative uses for this versatile molecule in the years to come.